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For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Isolimonenol, systematically known as (1S,4R)-p-Mentha-2,8-dien-1-ol, is a naturally

occurring monoterpene alcohol. It is a constituent of the essential oils of various plants,

including citrus fruits like oranges and lemons, as well as species of Mentha (mint) and

Cymbopogon flexuosus.[1][2][3] As a chiral molecule, its specific stereochemistry contributes to

its unique physical and biological properties.[1] This technical guide provides an in-depth

overview of the physical and chemical properties of cis-Isolimonenol, outlines relevant

experimental protocols for its formulation, and discusses its significant role as a chemical

intermediate in the pharmaceutical industry.

Physical and Chemical Properties
cis-Isolimonenol is a colorless, viscous liquid at room temperature with a characteristic strong,

citrus-like aroma.[1] It transitions to a solid state at temperatures below 18°C.[4] Its properties

are summarized in the tables below.

Table 1: General Physical and Chemical Properties
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Property Value Source(s)

Appearance

Colorless to light yellow,

viscous liquid (>18°C); Solid

(<18°C)

[1][4]

Molecular Formula C₁₀H₁₆O [1][2][5]

Molecular Weight 152.24 g/mol [5][6]

Melting Point 18°C [6]

Boiling Point 216.8°C at 760 mmHg

Density ~0.9 ± 0.1 g/cm³ [1]

Flash Point 87°C

Purity ≥97% [5]

Vapor Pressure Relatively low [1]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 22972-51-6 [2][5]

IUPAC Name
(1S,4R)-1-methyl-4-(prop-1-en-

2-yl)cyclohex-2-en-1-ol
[6]

Synonyms

(1S,4R)-p-Mentha-2,8-dien-1-

ol, (+)-cis-p-Mentha-2,8-dien-

1-ol

[4][7][8]

InChI Key
MKPMHJQMNACGDI-

VHSXEESVSA-N

SMILES
O[C@]1(C)C=C--INVALID-

LINK--CC1
[4][5]

Solubility and Formulation Protocols
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cis-Isolimonenol is characterized by its poor solubility in water but high solubility in various

organic solvents, making it suitable for diverse formulations.[1][2]

Table 3: Solubility Data

Solvent
Concentration /
Observation

Source(s)

Water
Poorly soluble (448.1 mg/L @

25°C, estimated)
[1][9]

Organic Solvents
Highly soluble in ethanol,

diethyl ether, chloroform
[1][2]

DMSO
100 mg/mL (656.86 mM);

requires ultrasonic assistance
[4][7]

DMSO & Corn Oil
≥ 2.5 mg/mL (16.42 mM) in

10% DMSO >> 90% corn oil
[7]

DMSO & SBE-β-CD

≥ 2.5 mg/mL (16.42 mM) in

10% DMSO >> 90% (20%

SBE-β-CD in saline)

[7]

Experimental Protocols: Preparation of Solutions
Detailed methodologies for creating stock and in vivo solutions are critical for experimental

reproducibility. The following protocols are provided for reference.

Protocol 2.1: In Vitro Stock Solution Preparation To prepare a high-concentration stock solution

for in vitro assays, dissolve cis-Isolimonenol in newly opened, hygroscopic-free DMSO to a

concentration of 100 mg/mL.[4] Use of an ultrasonic bath is recommended to ensure complete

dissolution.[4][10]

Protocol 2.2: In Vivo Formulation For in vivo studies, a multi-step solvent addition process is

often employed to create a stable formulation. A common protocol involves the sequential

addition of solvents in the following ratio:

10% DMSO
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40% PEG300

5% Tween-80

45% saline

Ensure the compound is fully dissolved in each solvent before adding the next.[7] An

alternative formulation for administration in corn oil involves preparing a solution of ≥ 2.5

mg/mL by first dissolving the compound in 10% DMSO and then adding 90% corn oil.[7]

In Vitro Stock Solution In Vivo Formulation

cis-Isolimonenol
(Solid/Liquid)

Add DMSO
(100 mg/mL)

Ultrasonic Bath

Final Stock Solution

cis-Isolimonenol

1. Dissolve in 10% DMSO

2. Add 40% PEG300

3. Add 5% Tween-80

4. Add 45% Saline

Final Formulation

Click to download full resolution via product page
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Caption: Experimental workflows for preparing in vitro and in vivo solutions of cis-
Isolimonenol.

Isolation, Synthesis, and Applications
cis-Isolimonenol is naturally sourced but can also be prepared synthetically. It serves as a

valuable building block in the synthesis of more complex molecules.

Isolation: The primary method for obtaining cis-Isolimonenol is through the extraction and

fractional distillation of essential oils from plant sources.[2]

Synthesis: Chemoenzymatic synthesis and biotransformation or chemical oxidation of related

monoterpene hydrocarbons are common industrial preparation methods.[2][7] These

techniques are often preferred as they can preserve the compound's chirality, which is crucial

for its biological function.[2]

Key Application: Pharmaceutical Intermediate A significant application of cis-Isolimonenol is
its use as a drug intermediate. Notably, it is a precursor in the synthesis of Epidiolex, an anti-

epileptic medication.[4][7] This highlights its importance in the pharmaceutical supply chain.

While the broader class of monoterpenes and terpenoids exhibit a wide range of biological

activities—including anti-inflammatory, antimicrobial, and anticancer effects—the primary

documented role of cis-Isolimonenol itself is as a synthetic precursor.[11][12][13][14]
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Source & Synthesis

Application
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Synthesis

Epidiolex
(Anti-Epileptic Drug)
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Caption: Logical relationship of cis-Isolimonenol from its sources to its application as a drug

intermediate.

Spectral Data
Structural elucidation and purity assessment of cis-Isolimonenol are typically performed using

a combination of spectroscopic techniques, including ¹H-NMR, ¹³C-NMR, and IR spectroscopy,

alongside mass spectrometry (MS).[15][16] The Kovats Retention Index, a parameter used in

gas chromatography, has also been reported for this compound.[6]

Safety and Handling
Understanding the hazard profile of a chemical is essential for safe handling in a laboratory or

industrial setting.
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Table 4: GHS Hazard and Precautionary Statements

Category Information Source(s)

Pictogram GHS07 (Harmful/Irritant)

Signal Word Warning [6]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6]

Storage

Store at 4°C or -20°C for long-

term stability. Keep in a cool,

dry, well-ventilated area away

from ignition sources.

[2][4][7]

Conclusion
cis-Isolimonenol is a monoterpene of significant interest due to its well-defined physical and

chemical properties and its crucial role as a synthetic intermediate in the pharmaceutical

industry. Its natural origin, coupled with established methods for synthesis and formulation,

makes it a valuable compound for drug development professionals. A thorough understanding
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of its properties, handling requirements, and solubility characteristics is paramount for its

effective and safe utilization in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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